Cas no 1197-23-5 (N-2-Pyridinylmethanesulfonamide)

N-2-Pyridinylmethanesulfonamide is a sulfonamide derivative featuring a pyridinylmethyl substituent, which enhances its reactivity and utility in organic synthesis. This compound is particularly valued for its role as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sulfonamide group provides stability and facilitates further functionalization, while the pyridine moiety contributes to its solubility and coordination properties. The compound’s well-defined structure and consistent purity make it suitable for precision applications in research and industrial processes. Its stability under various reaction conditions further underscores its reliability in synthetic chemistry workflows.
N-2-Pyridinylmethanesulfonamide structure
1197-23-5 structure
Product Name:N-2-Pyridinylmethanesulfonamide
CAS No:1197-23-5
MF:C6H8N2O2S
MW:172.204919815063
CID:41036
PubChem ID:2831904
Update Time:2025-06-08

N-2-Pyridinylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(Pyridin-2-yl)methanesulfonamide
    • N-pyridin-2-ylmethanesulfonamide
    • methanesulfonamide, N-2-pyridinyl-
    • FT-0738329
    • Z45654195
    • CS-0309034
    • HMS1781A02
    • MFCD00464157
    • NCGC00243540-01
    • EN300-15285
    • SCHEMBL9451115
    • F87039
    • DTXSID70385311
    • N-(2-Pyridinyl)methanesulfonamide
    • CHEMBL3392346
    • 1197-23-5
    • Oprea1_337279
    • SCHEMBL1631053
    • AKOS001178007
    • STK395636
    • pyridine, 2-methanesulphonamido-
    • DA-14643
    • DTXCID80336334
    • N-2-Pyridinylmethanesulfonamide
    • MDL: MFCD00464157
    • Inchi: 1S/C6H8N2O2S/c1-11(9,10)8-6-4-2-3-5-7-6/h2-5H,1H3,(H,7,8)
    • InChI Key: VWJMXGHSQCIPPX-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 172.03074
  • Monoisotopic Mass: 172.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.398
  • Melting Point: 189-190 ºC
  • PSA: 59.06

N-2-Pyridinylmethanesulfonamide Pricemore >>

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